Fumaric acid

Chinese Name

富马酸

English Name

Fumaric acid

标识符

CAS No.

110-17-8

Molecular Formula

C4H4O4

Molecular Weight

116.0720

Compound details reference Kuujia Chemical Encyclopedia: 110-17-8

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

77%

60/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled60

druglikeness.missing18

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

116.0700

druglikeness.valid

TPSA

74.6000

druglikeness.valid

pKa_acidic

3.0300

druglikeness.valid

pKa_basic

LogP

-0.5400

druglikeness.valid

LogD

-0.5400

druglikeness.valid

HBA

druglikeness.valid

water_solubility

6.3000

druglikeness.valid

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Yes

druglikeness.valid

bioavailability

PPB

tissue_distribution

Limited

druglikeness.valid

blood_brain_barrier

druglikeness.valid

placental_barrier

druglikeness.valid

milk_secretion

druglikeness.valid

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

druglikeness.valid

UGT1A3_substrate

druglikeness.valid

UGT1A4_substrate

druglikeness.valid

UGT1A6_substrate

druglikeness.valid

UGT1A9_substrate

druglikeness.valid

Ames_test

druglikeness.valid

micronucleus_test

druglikeness.valid

chromosomal_aberration

druglikeness.valid

DNA_damage

druglikeness.valid

carcinogenicity

druglikeness.valid

LD50_oral

2700.0000

druglikeness.valid

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

druglikeness.valid

neurotoxicity

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

druglikeness.valid

Pgp_inhibitor

druglikeness.valid

BCRP_substrate

druglikeness.valid

BCRP_inhibitor

druglikeness.valid

OATP1B1_substrate

druglikeness.valid

OATP1B1_inhibitor

druglikeness.valid

OATP1B3_substrate

druglikeness.valid

OATP1B3_inhibitor

druglikeness.valid

drug_induced_liver_injury

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

druglikeness.valid

respiratory_toxicity

druglikeness.valid

reproductive_toxicity

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

druglikeness.valid

Resp_Sens

druglikeness.valid

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

非酒精性脂肪性肝炎

Non-alcoholic Steatohepatitis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

银屑病

Psoriasis

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)RARA (RARA)

多发性硬化症

Multiple Sclerosis

Corresponding Targets:

BCL2 (BCL2)STAT3 (STAT3)PRKCA (PRKCA)

慢性阻塞性肺疾病

Chronic Obstructive Pulmonary Disease

Corresponding Targets:

AMPK (PRKAA1)STAT3 (STAT3)ALOX5 (ALOX5)

缺血再灌注损伤

Ischemia-Reperfusion Injury

Corresponding Targets:

BCL2 (BCL2)TLR4 (TLR4)NFE2L2 (NFE2L2)

Plant Sources

No plant sources

Fumaric acid

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Fumaric acid

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.86%6/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility20%1/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution67%4/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity86%6/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.100%8/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski50%8/16 druglikeness.fields

Risk Assessment

相关化合物